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Compound of Interest

Compound Name: Oxoplatinum

CAS No.: 31246-66-9

Cat. No.: B1200011

Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of the history, development, and core scientific principles of

Oxoplatinum. Due to the limited publicly available data on this specific platinum compound,

this document focuses on summarizing the existing preclinical information.

Introduction and Historical Context
Oxoplatinum, with the chemical name cis-dichlorodiamminedihydroxoplatinum (IV), is a

platinum(IV) coordination complex.[1] It was first synthesized in the USSR by Chugaev and

Khlopin in 1927.[1] Despite its early synthesis, its antitumor properties were not reported until

much later.[1] Preclinical investigations have positioned Oxoplatinum as a compound of

interest due to its distinct biological properties compared to the widely used platinum(II) drug,

cisplatin.[1] Notably, it is reported to be significantly less toxic than cisplatin.[1]

Chemical Structure and Properties
Oxoplatinum is a platinum(IV) compound, which inherently possesses greater stability

compared to platinum(II) agents. This stability has led to investigations into its potential for oral

administration.[2]
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Preclinical In Vitro Activity
The antiproliferative effects of Oxoplatinum have been evaluated in human cancer cell lines. A

key study demonstrated that Oxoplatinum induces S-phase cell cycle arrest and subsequent

cell death.[2]

Compound Relative IC50 Value

Cisplatin 1

Oxoplatinum 2.5

IC50 values are presented as a ratio relative to cisplatin, based on data from a panel of 38

human cancer cell lines. A higher value indicates lower potency in this assay.[2]

Mechanism of Action and Activation
As a platinum(IV) compound, Oxoplatinum is considered a prodrug that requires reduction to

an active platinum(II) species to exert its cytotoxic effects. It is hypothesized that intracellular

reducing agents can convert Oxoplatinum to a cisplatin-like compound, which can then form

adducts with DNA, leading to inhibition of DNA replication and transcription, and ultimately cell

death.[2]

Interestingly, preclinical studies have shown that exposure of Oxoplatinum to hydrochloric acid

(HCl), mimicking the acidic environment of the stomach, can convert it to cis-diammine-

tetrachlorido-platinum(IV). This resulting compound was found to have a twofold increased

activity in vitro, suggesting a potential activation pathway through oral administration.[2]
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Caption: Proposed activation pathways for Oxoplatinum.

Preclinical Efficacy and Toxicity
Early preclinical studies highlighted that Oxoplatinum has a wide spectrum of antineoplastic

action, showing marked inhibition of both solid and ascitic transplantable tumors.[1] A

significant finding from these early investigations was the high therapeutic index of

Oxoplatinum.[1] It was also reported that in therapeutic doses, Oxoplatinum does not cause

the kidney damage often associated with cisplatin.[1] Furthermore, it demonstrated a lack of

cross-resistance with cisplatin and the alkylating agent sarcolysin.[1]

Experimental Protocols
Detailed experimental protocols for the synthesis and evaluation of Oxoplatinum are not

extensively available in the public domain. The in vitro screening of Oxoplatinum involved

incubating a panel of 38 human cancer cell lines with the compound at concentrations ranging

from 0.6 to 240 μM for four days. Cell cycle analysis was performed using flow cytometry to

determine the percentages of cells in the G1/0, S, and G2/M phases.[2]

Conclusion
Oxoplatinum is a historically significant platinum(IV) compound with demonstrated preclinical

antitumor activity and a favorable toxicity profile compared to cisplatin. Its potential for oral

administration and its distinct mechanism of activation present an interesting area for further

research. However, the available public data is limited, and more in-depth studies are required

to fully elucidate its clinical potential. This guide provides a summary of the current

understanding of Oxoplatinum for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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